Cas no 2248326-95-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylpyrazine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylpyrazine-2-carboxylate
• CAS No: 2248326-95-4
• MF: C₁₄H₉N₃O₄
• MW: 283.238962888718
• CID: 5971415
• PubChem ID: 165719345
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6514093
• 2248326-95-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylpyrazine-2-carboxylate

• Inchi： 1S/C14H9N3O4/c1-8-11(16-7-6-15-8)14(20)21-17-12(18)9-4-2-3-5-10(9)13(17)19/h2-7H,1H3
• InChI Key： UILMMTWMIKLWRU-UHFFFAOYSA-N
• SMILES： O(C(C1C(C)=NC=CN=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 283.05930578g/mol
• Monoisotopic Mass: 283.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 89.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylpyrazine-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylpyrazine-2-carboxylate (CAS No. 2248326-95-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylpyrazine-2-carboxylate, identified by the CAS number 2248326-95-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the heterocyclic class, featuring a fused system of isoindole and pyrazine moieties, which are both well-documented for their pharmacological significance. The presence of a dioxo (ketone) group and a carboxylate functionality further enhances its structural complexity, making it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylpyrazine-2-carboxylate (CAS No. 2248326-95-4) exhibits a unique arrangement of atoms that contributes to its distinct chemical properties. The isoindole ring system is known for its stability and ability to interact with biological targets, while the pyrazine ring introduces additional binding pockets and functional groups that can be exploited for drug design. This combination makes the compound an intriguing subject for researchers seeking novel scaffolds for therapeutic agents.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse biological activities. The dioxo group in this molecule not only influences its electronic properties but also serves as a potential pharmacophore for interacting with enzymes and receptors. Similarly, the carboxylate moiety can participate in hydrogen bonding interactions, which are crucial for drug-receptor binding affinity. These features make 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylpyrazine-2-carboxylate (CAS No. 2248326-95-4) a valuable building block for the development of new chemical entities.

One of the most compelling aspects of this compound is its potential application in the synthesis of biologically active molecules. Researchers have been exploring its utility in creating derivatives that exhibit enhanced pharmacological properties. For instance, modifications at the methylpyrazine moiety have shown promise in modulating receptor activity, while alterations around the isoindole ring can lead to improved solubility and metabolic stability. These findings highlight the versatility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylpyrazine-2-carboxylate (CAS No. 2248326-95-4) as a scaffold for drug discovery efforts.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the dioxo group and the carboxylate functionality necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to complex heterocyclic systems like this one, making it more accessible for medicinal chemists to explore its full potential.

Recent studies have begun to uncover the biological significance of compounds with similar structural motifs. For example, derivatives of isoindole-pyrazine hybrids have been reported to exhibit anti-inflammatory, antimicrobial, and anticancer activities. The unique electronic distribution in these molecules allows them to interact with various biological targets, including kinases and transcription factors. Given these findings, it is reasonable to hypothesize that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylpyrazine-2-carboxylate (CAS No. 2248326-95-4) could serve as a lead compound for developing novel therapeutic agents.

The pharmacokinetic properties of this compound are also under investigation. Researchers are assessing its solubility, stability, and metabolic fate to determine its suitability for further development into a drug candidate. Understanding these parameters is essential for optimizing formulations and ensuring that the compound reaches its target site effectively within an organism. Preliminary data suggest that modifications to the molecule can significantly influence its pharmacokinetic profile, offering opportunities to tailor its behavior for specific therapeutic applications.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been employed to predict how 1,3-dioxo - - - - - - - - - - - - - -- -- -- -- -- -- -- -- hydro-- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- ------ --- ------ ------ ---- isoindol-- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ------------------------------------------- yl 3-methylpyrazine-- ------ ----- ----- ----- ----- ----- ----- ----- ----- --------------------------------------------- carboxylate (CAS No. 2248326-- ------ ------ ------ ------ ------ ------ ------ ------ ------ ------ ------------------------------------------------95-- *) interacts with biological targets at an atomic level. These simulations provide insights into binding affinities and enzyme interactions that would be difficult or impossible to obtain through experimental methods alone.

The future directions for research on this compound are multifaceted. Further synthetic exploration will aim at creating libraries of derivatives with optimized properties for drug development. Additionally，in vitro and in vivo studies will be conducted to evaluate their biological activity and therapeutic potential。 Collaborations between synthetic chemists，biologists，and pharmacologists will be crucial in translating these findings into tangible medical breakthroughs。

In conclusion，1，3-dioxo——————————————————————————————— —— —— —— —— —— —— —— —— —— —— —— —— —— —— —— —— —— —— hydro— — — — — — — — — — — — — — — — — — – – – – – – – – – – – – isoindol—–—–—–—–—–—���—–—–—–—–—– yl 3-methylpyrazine———–———–———–———–———–——— carboxylate(CAS No..2248326--*) represents a fascinating subject of study with significant implications for pharmaceutical chemistry。 Its unique structure，combined with promising preliminary data，makes it an attractive candidate for further exploration。 As research progresses，this compound has the potential to contribute valuable insights into drug discovery efforts across multiple therapeutic areas。